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Compound of Interest |

2-[4-
Compound Name: (Bromomethyl)phenyl]propanoic

acid

Cat. No.: B028180

\ J

This guide provides essential safety information, troubleshooting for common handling issues,
and detailed protocols for researchers, scientists, and drug development professionals working
with 2-[4-(bromomethyl)phenyl]propanoic acid (CAS No. 111128-12-2).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-[4-(bromomethyl)phenyl]propanoic
acid?

Al: 2-[4-(bromomethyl)phenyl]propanoic acid is a hazardous substance that can cause
severe skin burns and serious eye damage.[1][2][3][4] It is classified as a corrosive material.[1]
[4][5] Additionally, it may cause respiratory irritation if inhaled.[6] It is also identified as a
lachrymator, meaning it can cause tearing.[4]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?
A2: To ensure personal safety, the following PPE must be worn:
o Gloves: Chemical-resistant gloves are required to prevent skin contact.[4][6]

o Eye Protection: Chemical safety goggles or a face shield are necessary to protect against
serious eye damage.[4][6]
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o Protective Clothing: A lab coat or other protective clothing should be worn to cover exposed
skin.[4][6]

» Respiratory Protection: In poorly ventilated areas or when dust is generated, a NIOSH-
approved respirator (such as a dust mask type N95) is recommended.[5]

Q3: | accidentally spilled a small amount of the powder on the lab bench. What is the correct
cleanup procedure?

A3: For small spills, you should first ensure the area is well-ventilated and you are wearing the
appropriate PPE.[4][6] Avoid creating dust.[3] Gently sweep or vacuum the spilled material and
place it into a suitable, labeled container for disposal.[4][6] Consult local regulations for proper
waste disposal.[4]

Q4: What should | do in case of accidental skin or eye contact?
A4: Immediate action is crucial:

» Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin with
plenty of soap and water.[6] Seek immediate medical attention as corrosive injuries can be
severe.[3][7]

o Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3][6] If
you are wearing contact lenses, remove them if it is safe to do so and continue rinsing.[3]
Seek immediate medical attention.[4]

Q5: How should 2-[4-(bromomethyl)phenyl]propanoic acid be stored?

A5: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3]
[6] It should be stored locked up and away from incompatible materials such as strong
oxidizing agents.[3][4][6]

Data Presentation

Physical and Chemical Properties
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Property Value Source

CAS Number 111128-12-2 [2][5][6]1[8]

Molecular Formula C10H11BrO2 [1][2][8]

Molecular Weight ~243.10 g/mol [1112]15]18]
Beige to cream crystalline

Appearance (2]
powder

Melting Point 126-130 °C [2115119]
Sparingly soluble in water;

Solubility P g.y [2]
Soluble in DMSO and DMF

Hazard Identification

Hazard Classification GHS Code Signal Word

Skin Corrosion/Irritation
H314 Danger

(Category 1B)

Serious Eye Damage/Eye

o H314 Danger

Irritation (Category 1)

Specific target organ toxicity

(single exposure) - Respiratory ~ May cause respiratory irritation ~ Warning

system

Experimental Protocols

Protocol 1: Emergency First Aid Procedures

e |nhalation:

1. Immediately move the affected individual to fresh air.[3][6]

2. If breathing is difficult, provide oxygen.[3]
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3. If the individual is not breathing, administer artificial respiration, but avoid mouth-to-mouth
resuscitation if the substance was ingested or inhaled.[3]

4. Seek immediate medical attention.[6]

e Skin Contact:
1. Immediately remove all contaminated clothing and shoes.[6]
2. Wash the affected area with large amounts of soap and water.[6]
3. Seek immediate medical attention.[6]

e Eye Contact:

1. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3]

2. Remove contact lenses if present and easy to do.[3]
3. Continue rinsing.
4. Seek immediate medical attention.[4]
e Ingestion:
1. Do NOT induce vomiting.[3][4]
2. Rinse the mouth with water.[3][6]
3. Seek immediate medical attention.[6]
Protocol 2: Accidental Release and Spill Cleanup
e Personal Precautions:

1. Ensure adequate ventilation.[6]
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2. Wear all required personal protective equipment, including respiratory protection, gloves,
eye protection, and protective clothing.[4][6]

3. Avoid dust formation.[3]

e Containment and Cleaning:
1. Prevent further leakage or spillage if it is safe to do so.[4]
2. For solid spills, carefully sweep up the material.[6] Avoid generating dust.

3. Place the collected material into a suitable and properly labeled container for disposal.[4]

[6]
e Environmental Precautions:

1. Do not let the product enter drains, other waterways, or soil.[4]

Mandatory Visualization
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Start: Receive Chemical

lUpon Receipt

\

Store in a cool, dry,
well-ventilated area.
Keep container sealed.

Before Use

\

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Gloves
- Respirator (if needed)

;

Handling:
- Use in a fume hood or
well-ventilated area.
- Avoid dust generation.
- Wash hands after use.

Accidental Spill? Personal Exposure? After Experiment

Spill Cleanup Protocol:
1. Evacuate & Ventilate
2. Wear full PPE
3. Contain & Collect
4. Dispose as hazardous waste

Click to download full resolution via product page

First Aid Protocol:
- Skin: Wash with water
- Eyes: Rinse with water

- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Seek Immediate

Medical Attention

Dispose of waste in a
sealed, labeled container
according to regulations.

End of Process

Caption: Workflow for the safe handling of 2-[4-(bromomethyl)phenyl]propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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